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molecular formula C17H24O B092978 Ethanone, 1-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)- CAS No. 17610-24-1

Ethanone, 1-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-

Cat. No. B092978
CAS RN: 17610-24-1
M. Wt: 244.37 g/mol
InChI Key: QZADYGNSQCABPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05231113

Procedure details

A mixture of 8.2 g (0.0336 mol) of 2-acetyl-3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalene, 90 ml of 1.19M (0.107 mol) aqueous sodium hypochlorite and 10 ml of dioxane was stirred at room temperature for 0.5 hours and at 60° C. for 2 hours. A further 70 ml of 1.19M (0.0833 mol) of aqueous sodium hypochlorite was then added to the reaction mixture and the mixture stirred at 70° C. for 1 hours. The reaction mixture was then cooled and treated with aqueous sodium bisulfite solution until the mixture was negative to starch/iodide paper. The mixture was washed with ether and then acidified with H2SO4. The mixture was extracted with three portions of ether and the ether extracts were then combined and washed successively with water and saturated NaCl solution and then dried (MgSO4). The ether solution was then concentrated and the title compound obtained as colorless crystals by recrystallization from cold ether. PMR (CDCl3): δ 1.29 (6H, s), 1.30 (6H, s), 1.69 (4H, s), 2.60 (3H, s), 7.17 (1H, s), 7.26 (1H, s).
Name
2-acetyl-3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalene
Quantity
8.2 g
Type
reactant
Reaction Step One
Name
sodium hypochlorite
Quantity
0.107 mol
Type
reactant
Reaction Step One
Name
dioxane
Quantity
10 mL
Type
solvent
Reaction Step One
Name
sodium hypochlorite
Quantity
0.0833 mol
Type
reactant
Reaction Step Two
Name
sodium bisulfite
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
starch iodide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
[C:1]([C:4]1[C:13]([CH3:14])=[CH:12][C:11]2[C:10]([CH3:16])([CH3:15])[CH2:9][CH2:8][C:7]([CH3:18])([CH3:17])[C:6]=2[CH:5]=1)(=[O:3])C.Cl[O-].[Na+].S(=O)(O)[O-:23].[Na+]>O1CCOCC1>[CH3:14][C:13]1[C:4]([C:1]([OH:23])=[O:3])=[CH:5][C:6]2[C:7]([CH3:17])([CH3:18])[CH2:8][CH2:9][C:10]([CH3:16])([CH3:15])[C:11]=2[CH:12]=1 |f:1.2,3.4|

Inputs

Step One
Name
2-acetyl-3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalene
Quantity
8.2 g
Type
reactant
Smiles
C(C)(=O)C1=CC=2C(CCC(C2C=C1C)(C)C)(C)C
Name
sodium hypochlorite
Quantity
0.107 mol
Type
reactant
Smiles
Cl[O-].[Na+]
Name
dioxane
Quantity
10 mL
Type
solvent
Smiles
O1CCOCC1
Step Two
Name
sodium hypochlorite
Quantity
0.0833 mol
Type
reactant
Smiles
Cl[O-].[Na+]
Step Three
Name
sodium bisulfite
Quantity
0 (± 1) mol
Type
reactant
Smiles
S([O-])(O)=O.[Na+]
Step Four
[Compound]
Name
starch iodide
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Temperature
Control Type
AMBIENT
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
was stirred at room temperature for 0.5 hours and at 60° C. for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture stirred at 70° C. for 1 hours
Duration
1 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was then cooled
WASH
Type
WASH
Details
The mixture was washed with ether
EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted with three portions of ether
WASH
Type
WASH
Details
washed successively with water and saturated NaCl solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
The ether solution was then concentrated

Outcomes

Product
Details
Reaction Time
 2 h
Name
title compound
Type
product
Smiles
CC=1C(=CC=2C(CCC(C2C1)(C)C)(C)C)C(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.